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Compound of Interest

Compound Name: Chlorocyclodecane

Cat. No.: B12895266

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides essential safety and
logistical information for the proper disposal of chlorocyclodecane, a halogenated
hydrocarbon. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Summary of Chemical Properties

While a comprehensive Safety Data Sheet (SDS) for chlorocyclodecane is not readily
available, the following physical and chemical properties have been compiled from various
sources. This information is crucial for understanding its behavior and potential hazards.

Property Value

Molecular Formula C10H19CI[1][2]

Molecular Weight 174.71 g/mol [3]

Boiling Point 244.4°C at 760 mmHg[1]
Flash Point 93.4°C[1]

Density 0.93 g/cm?3[1]

Vapor Pressure 0.0475 mmHg at 25°C[1]
Refractive Index 1.457[1]
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Disclaimer: The toxicological and ecotoxicological properties of chlorocyclodecane have not
been fully investigated.[4] In the absence of specific data, it should be handled with the same
precautions as other halogenated hydrocarbons, which are often hazardous. Information on a
similar compound, chlorocyclododecane, indicates it may cause skin irritation, serious eye
irritation, and respiratory irritation.[5]

Disposal Procedures

The proper disposal of chlorocyclodecane requires a systematic approach to waste
management, from initial handling to final disposal. The following step-by-step guide outlines

the necessary procedures.

Waste Identification and Classification

 ldentify as Hazardous Waste: Due to its chlorinated nature, chlorocyclodecane must be
treated as a hazardous waste. Halogenated organic wastes are subject to specific disposal

regulations.

* RCRA Classification: While chlorocyclodecane is not explicitly listed as a P- or U-series
hazardous waste under the Resource Conservation and Recovery Act (RCRA), it may be
classified as a characteristic hazardous waste if it exhibits properties of ignitability,
corrosivity, reactivity, or toxicity.[6][7][8][9] Given its flash point of 93.4°C, it is not considered
ignitable under standard definitions (flash point < 60°C).[9] However, it should be managed
as a hazardous waste as a precautionary measure.

Segregation and Collection

o Dedicated Waste Container: Use a designated, properly labeled container for collecting
chlorocyclodecane waste. The container should be made of a material compatible with
halogenated hydrocarbons, such as glass or a suitable plastic.

o Segregate from Other Wastes: It is crucial to segregate halogenated organic wastes like
chlorocyclodecane from non-halogenated organic wastes, agueous solutions, and solid
wastes. Mixing incompatible waste streams can lead to dangerous chemical reactions and
complicates the disposal process.
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e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Chlorocyclodecane,” and an indication of the potential hazards
(e.g., "Halogenated Organic Waste," "Irritant").

Storage

o Safe Storage Location: Store the waste container in a well-ventilated, cool, and dry area,
away from heat sources, open flames, and incompatible materials such as strong oxidizing
agents.

o Secondary Containment: To prevent the spread of potential spills, store the waste container
within a secondary containment unit, such as a chemical-resistant tray or tub.

o Keep Container Closed: The waste container must be kept tightly sealed when not in use to
prevent the release of vapors into the atmosphere.

Disposal

» Contact Environmental Health and Safety (EHS): Do not dispose of chlorocyclodecane
down the drain or in regular trash. Contact your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal contractor to arrange for proper
disposal.

« Incineration: The typical disposal method for halogenated organic wastes is high-
temperature incineration at a permitted hazardous waste facility. This process is designed to
destroy the organic compound and manage the resulting acidic gases.

o Documentation: Maintain accurate records of the amount of chlorocyclodecane waste
generated and its disposal date.

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate potential
hazards.

o Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the
immediate vicinity and ensure adequate ventilation to disperse any vapors.
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e Personal Protective Equipment (PPE): Before attempting to clean up a spill, don appropriate
PPE, including chemical-resistant gloves, safety goggles, and a lab coat. For larger spills,
respiratory protection may be necessary.

e Containment: Use an inert absorbent material, such as vermiculite, sand, or a commercial
spill absorbent, to contain the spill and prevent it from spreading.

o Collection: Carefully collect the absorbed material using non-sparking tools and place it in a
labeled, sealable container for disposal as hazardous waste.

o Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and
water. All materials used for cleanup, including contaminated PPE, must be disposed of as

hazardous waste.

o Reporting: Report the spill to your laboratory supervisor and EHS department, regardless of
the size.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
chlorocyclodecane.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b12895266?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12895266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

@hlorocyclodecane Waste GeneratecD

[ Identify as Halogenated ]
e

Organic Hazardous Wast

Segregate into a Dedicated,
Labeled Waste Container

Store in a Ventilated,
Cool, and Dry Area

Use Secondary Containment

'

Contact Environmental Health
and Safety (EHS) for Pickup

y

Transport to a Permitted
Hazardous Waste Facility

:

Final Disposal via
High-Temperature Incineration

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of chlorocyclodecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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